Cas no 172587-46-1 (Bicyclo[3.2.0]hept-3-en-6-ol, 1,4-dimethyl-, (1R,5S,6S)-)

• Product Name: Bicyclo[3.2.0]hept-3-en-6-ol, 1,4-dimethyl-, (1R,5S,6S)-
• CAS No: 172587-46-1
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 1355313
• Update Time: 2024-08-17

Bicyclo[3.2.0]hept-3-en-6-ol, 1,4-dimethyl-, (1R,5S,6S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]hept-3-en-6-ol, 1,4-dimethyl-, (1R,5S,6S)-

• Inchi： 1S/C9H14O/c1-6-3-4-9(2)5-7(10)8(6)9/h3,7-8,10H,4-5H2,1-2H3/t7-,8-,9+/m0/s1
• InChI Key： YUXMNAGSRCLCDI-XHNCKOQMSA-N
• SMILES： [C@]12(C)[C@]([H])([C@@H](O)C1)C(C)=CC2

Computed Properties

• Exact Mass: 138.10452

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 198.8±9.0 °C(Predicted)
• PSA: 20.23
• pka: 14.89±0.60(Predicted)